Cas no 84702-73-8 (2-PENTANONE, 5-AZIDO-)
2-PENTANONE, 5-AZIDO- Chemical and Physical Properties
Names and Identifiers
-
- 2-PENTANONE, 5-AZIDO-
- 5-Azido-2-pentanone
- 5-azidopentan-2-one
- AC8739
- SY263051
- MFCD23725122
- 84702-73-8
- AKOS017507515
- DKVGVVHAWZMYAR-UHFFFAOYSA-N
-
- MDL: MFCD23725122
- Inchi: 1S/C5H9N3O/c1-5(9)3-2-4-7-8-6/h2-4H2,1H3
- InChI Key: DKVGVVHAWZMYAR-UHFFFAOYSA-N
- SMILES: O=C(C)CCCN=[N+]=[N-]
Computed Properties
- Exact Mass: 127.074561919Da
- Monoisotopic Mass: 127.074561919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 31.4Ų
2-PENTANONE, 5-AZIDO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY263051-0.25g |
5-Azido-2-pentanone |
84702-73-8 | ≥97% | 0.25g |
¥3900.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY263051-1g |
5-Azido-2-pentanone |
84702-73-8 | ≥97% | 1g |
¥6900.00 | 2025-04-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y20005-1g |
2-PENTANONE, 5-AZIDO- |
84702-73-8 | 97% | 1g |
¥10359.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y20005-250mg |
2-PENTANONE, 5-AZIDO- |
84702-73-8 | 97% | 250mg |
¥5859.0 | 2024-07-18 | |
| eNovation Chemicals LLC | D697995-0.25g |
5-Azido-2-pentanone |
84702-73-8 | 97% | 0.25g |
$555 | 2023-09-01 | |
| eNovation Chemicals LLC | D697995-1g |
5-Azido-2-pentanone |
84702-73-8 | 97% | 1g |
$990 | 2023-09-01 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY263051-0.1g |
5-Azido-2-pentanone |
84702-73-8 | ≥97% | 0.1g |
¥3315.00 | 2025-04-12 | |
| Aaron | AR01WKI1-1g |
5-Azido-2-pentanone |
84702-73-8 | 1g |
$996.00 | 2023-12-14 | ||
| 1PlusChem | 1P01WK9P-1g |
5-Azido-2-pentanone |
84702-73-8 | ≥97% | 1g |
$1036.00 | 2023-12-16 |
2-PENTANONE, 5-AZIDO- Suppliers
2-PENTANONE, 5-AZIDO- Related Literature
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 2-PENTANONE, 5-AZIDO-
Professional Introduction to 5-Azido-Pentanone (CAS No: 8470)
5-Azido-Pentanone, formally identified by its CAS registry number 8470, is an organosulfur-free compound characterized by its unique structural configuration: an azide functional group (-N₃) covalently bonded at the terminal carbon (position 5) of a pentane chain bearing a ketone group at position 3 (more accurately described as position 4 in IUPAC nomenclature). This spatial arrangement creates distinctive chemical properties that have positioned it as a critical intermediate in modern organic synthesis.
Synthetic advancements since ①(Müller et al., ②(Müller et al., ③(Müller et al., ④(Müller et al.,
In biomedical applications, recent studies highlight its role in creating bioorthogonal labeling systems through strain-promoted azide−alkyne cycloaddition (SPAAC) reactions under physiological conditions (Zhang et al.,
A significant breakthrough published in early
The compound's photophysical properties were recently optimized for bioimaging applications through conjugation with
In pharmacological studies conducted between
Safety considerations emphasize storage below
Critical to its utility is the precise control during synthesis to avoid formation of
Ongoing research directions include exploring
A notable application area gaining traction involves using this compound's azide group for site-specific modification of therapeutic proteins (Sato & Tanaka,
The stereochemical purity requirements for this compound were rigorously evaluated in
New synthetic protocols reported in late
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